Cas no 74423-01-1 (2-Ethylbenzotrifluoride)

• Product Name: 2-Ethylbenzotrifluoride
• CAS No: 74423-01-1
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 5232459
• PubChem ID: 17943853
• Update Time: 2026-03-07

2-Ethylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzotrifluoride

• Inchi： 1S/C9H9F3/c1-2-7-5-3-4-6-8(7)9(10,11)12/h3-6H,2H2,1H3
• InChI Key： YEFRNUDXXWZZCS-UHFFFAOYSA-N
• SMILES： C1(CC)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 174.06563477g/mol
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Ethylbenzotrifluoride

Introduction to 2-Ethylbenzotrifluoride (CAS No. 74423-01-1): Applications and Recent Research Developments

2-Ethylbenzotrifluoride (CAS No. 74423-01-1) is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by a benzene ring substituted with an ethyl group and three fluorine atoms, exhibits distinct chemical behaviors that make it a valuable intermediate in synthetic chemistry and a candidate for various industrial processes.

The molecular structure of 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) consists of a phenyl ring with an ethyl substituent at the ortho position and three fluorine atoms at the meta positions. This arrangement imparts a high degree of electron-withdrawing power to the molecule, influencing its reactivity and making it a versatile building block in organic synthesis. The presence of fluorine atoms also enhances the compound's stability and lipophilicity, which are crucial factors in pharmaceutical applications.

In recent years, 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) has been explored for its potential in the development of novel agrochemicals and pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in ligands for transition metal catalysis, where it can facilitate various cross-coupling reactions essential for drug synthesis. Additionally, the compound's ability to act as a fluorinated building block has been leveraged in the creation of bioactive molecules with enhanced metabolic stability and improved pharmacokinetic profiles.

One of the most compelling areas of research involving 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) is its application in medicinal chemistry. Researchers have demonstrated its utility in synthesizing novel heterocyclic compounds that exhibit significant biological activity. For instance, derivatives of 2-Ethylbenzotrifluoride have been shown to possess anti-inflammatory, antiviral, and anticancer properties. These findings underscore the importance of fluorinated aromatic compounds in drug discovery and highlight the potential of 2-Ethylbenzotrifluoride as a key intermediate in this process.

The industrial significance of 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) extends beyond pharmaceuticals into materials science. Its incorporation into polymer formulations can enhance thermal stability and flame retardancy, making it valuable for producing high-performance plastics used in automotive and aerospace industries. Furthermore, the compound's ability to function as a precursor in fine chemical synthesis has opened new avenues for developing specialty chemicals with tailored properties.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Ethylbenzotrifluoride (CAS No. 74423-01-1). Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing reaction times and improving yields. These innovations not only make the compound more accessible but also open up new possibilities for its application in large-scale manufacturing.

The environmental impact of using 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) is another critical consideration. While its reactivity and stability offer numerous benefits, it is essential to ensure that its production and application are conducted with minimal environmental footprint. Efforts are underway to develop greener synthetic routes that reduce waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 2-Ethylbenzotrifluoride (CAS No. 74423-01-1) represents a fascinating compound with diverse applications across multiple industries. Its unique structural features and chemical properties make it indispensable in pharmaceutical research, materials science, and industrial chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow, driving further innovation and development.